Cas no 885272-45-7 (5-Furan-3-yl-1H-indazole)

• Product Name: 5-Furan-3-yl-1H-indazole
• CAS No: 885272-45-7
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• MDL: MFCD04114680
• CID: 710905
• PubChem ID: 53408145
• Update Time: 2025-09-27

5-Furan-3-yl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole,5-(3-furanyl)-
• 5-(furan-3-yl)-1H-indazole
• 5-Furan-3-yl-1H-indazole
• 5-(3-Furanyl)-1H-indazole (ACI)

• MDL： MFCD04114680
• Inchi： 1S/C11H8N2O/c1-2-11-10(6-12-13-11)5-8(1)9-3-4-14-7-9/h1-7H,(H,12,13)
• InChI Key： DFKQMHNYJYMOCK-UHFFFAOYSA-N
• SMILES： N1NC2C(=CC(C3C=COC=3)=CC=2)C=1

Computed Properties

• Exact Mass: 184.06400
• Monoisotopic Mass: 184.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 41.8A^2

Experimental Properties

• PSA: 41.82000
• LogP: 2.82290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles